Cas no 104715-64-2 (3-Ethyl-4-methylaniline)

• Product Name: 3-Ethyl-4-methylaniline
• CAS No: 104715-64-2
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 1148978
• PubChem ID: 13879877
• Update Time: 2025-05-21

3-Ethyl-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-ethyl-4-methyl-
• 3-ethyl-4-methylaniline
• DTXSID00551805
• KOPYKGJAQCIPTJ-UHFFFAOYSA-N
• SY145003
• CS-0224437
• MFCD04112753
• EN300-119406
• 3-ETHYL-4-METHYLBENZENAMINE
• SCHEMBL5953121
• DB-339353
• AKOS006293178
• 104715-64-2
• 3-Ethyl-4-methylaniline

• Inchi： 1S/C9H13N/c1-3-8-6-9(10)5-4-7(8)2/h4-6H,3,10H2,1-2H3
• InChI Key： KOPYKGJAQCIPTJ-UHFFFAOYSA-N
• SMILES： NC1C=CC(C)=C(C=1)CC

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 236.6±9.0 °C at 760 mmHg
• Flash Point: 215.1±30.7 °C
• PSA: 26.02
• LogP: 2.72080

3-Ethyl-4-methylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-Ethyl-4-methylaniline

3-Ethyl-4-methylaniline (CAS No. 104715-64-2): Properties, Applications, and Market Insights

3-Ethyl-4-methylaniline (CAS No. 104715-64-2) is a specialized aromatic amine with significant industrial relevance. This compound, also known as 3-ethyl-4-methylbenzenamine, belongs to the class of substituted anilines, which are widely utilized in various chemical synthesis processes. Its molecular formula is C₉H₁₃N, and it features an ethyl group at the 3-position and a methyl group at the 4-position of the aniline ring.

The physical and chemical properties of 3-Ethyl-4-methylaniline make it a valuable intermediate in organic chemistry. It typically appears as a clear to pale yellow liquid with a characteristic amine odor. The compound exhibits moderate solubility in organic solvents like ethanol, ether, and benzene, while being less soluble in water. Its boiling point and melting point are key parameters for industrial applications, often influencing storage and handling protocols.

In recent years, 3-Ethyl-4-methylaniline has gained attention in the field of specialty chemicals and pharmaceutical intermediates. Researchers have explored its potential in synthesizing novel compounds with biological activity, particularly in the development of agrochemicals and dye intermediates. The compound's unique substitution pattern offers distinct electronic and steric properties that can influence reaction pathways and product selectivity.

The synthesis of 3-Ethyl-4-methylaniline typically involves the alkylation of appropriate aniline precursors or the reduction of corresponding nitro compounds. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact. Recent advancements in green chemistry have led to the development of more sustainable production methods, addressing growing concerns about chemical manufacturing sustainability.

From an industrial applications perspective, 3-Ethyl-4-methylaniline serves as a crucial building block in the production of various azo dyes and pigments. Its derivatives contribute to colorfastness and light stability in textile dyes, making it valuable to the textile industry. Additionally, the compound finds use in the synthesis of liquid crystal materials and electronic chemicals, aligning with current trends in advanced material development.

The global market for 3-Ethyl-4-methylaniline reflects the growing demand for specialty chemicals in emerging economies. Market analysts observe increasing consumption in Asia-Pacific regions, particularly in countries with strong pharmaceutical and agrochemical manufacturing sectors. Price trends for this chemical are influenced by raw material availability, production capacity, and regulatory factors affecting the fine chemicals industry.

Quality control measures for 3-Ethyl-4-methylaniline typically include purity analysis by gas chromatography (GC) or high-performance liquid chromatography (HPLC). Specifications often require minimum purity levels of 98% or higher for most industrial applications. Proper storage conditions involve protection from light and moisture, typically in amber glass containers or specially lined metal drums under inert atmosphere when necessary.

Recent research publications have highlighted novel applications of 3-Ethyl-4-methylaniline derivatives in material science. Scientists are investigating its potential in creating advanced polymeric materials with specific electronic properties. These developments align with current industry focus on smart materials and functional coatings, addressing frequently searched topics in materials science databases.

Environmental and safety considerations for handling 3-Ethyl-4-methylaniline follow standard protocols for aromatic amines. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Disposal should comply with local regulations for organic chemical waste, with particular attention to preventing environmental contamination.

The future outlook for 3-Ethyl-4-methylaniline appears promising, with potential growth in niche applications. Industry experts predict increased demand from the electronic materials sector and continued use in traditional applications. Ongoing research into its chemical properties and reactivity may uncover new applications, particularly in areas like catalysis and specialty polymer development.

For researchers and industrial users seeking high purity 3-Ethyl-4-methylaniline, several specialty chemical suppliers offer the compound in various quantities. Procurement considerations should include verification of CAS No. 104715-64-2, batch-specific analytical data, and compliance with relevant industry standards. The compound's technical specifications often include parameters such as refractive index, density, and infrared spectrum for quality verification.

In conclusion, 3-Ethyl-4-methylaniline represents an important chemical intermediate with diverse applications across multiple industries. Its unique structural features and chemical properties continue to make it valuable for both traditional uses and emerging applications. As chemical research advances and industrial needs evolve, this compound is likely to maintain its relevance in the specialty chemicals market.